Cas no 944684-95-1 ((3-methylthiophen-2-yl)-thiophen-3-ylmethanol)

• Product Name: (3-methylthiophen-2-yl)-thiophen-3-ylmethanol
• CAS No: 944684-95-1
• MF: C₁₀H₁₀OS₂
• MW: 210.315800189972
• MDL: MFCD07775540
• CID: 5234468
• Update Time: 2026-03-08

(3-methylthiophen-2-yl)-thiophen-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-methylthiophen-2-yl)-thiophen-3-ylmethanol

• MDL： MFCD07775540
• Inchi： 1S/C10H10OS2/c1-7-2-5-13-10(7)9(11)8-3-4-12-6-8/h2-6,9,11H,1H3
• InChI Key： YKBHTIHTLYVHGZ-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1C)(C1C=CSC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on (3-methylthiophen-2-yl)-thiophen-3-ylmethanol

(3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol: A Comprehensive Overview

(3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol, also known by its CAS registry number 944684-95-1, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its thiophene-based structure, which consists of two thiophene rings connected through a methanol group. The presence of a methyl substituent on one of the thiophene rings adds complexity to its molecular architecture, making it a subject of interest for researchers exploring the properties of heterocyclic compounds.

The molecular structure of (3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol is defined by its two thiophene rings, which are fused in a specific manner. Thiophenes are five-membered aromatic heterocycles containing one sulfur atom, and they are known for their stability and unique electronic properties. The substitution pattern in this compound—specifically the methyl group on the 3-position of one thiophene ring—plays a significant role in determining its chemical reactivity and physical properties. Recent studies have highlighted the potential of such substituted thiophenes in applications ranging from optoelectronics to drug discovery.

From a synthetic standpoint, the preparation of (3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol involves a series of carefully designed organic reactions. The synthesis typically begins with the formation of the thiophene rings, followed by functionalization to introduce the methyl group and the methanol substituent. Researchers have explored various methodologies, including coupling reactions and oxidation techniques, to achieve high yields and purity in the synthesis process. These advancements have not only improved the accessibility of the compound but also opened new avenues for its application in diverse chemical systems.

The physical properties of (3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol are closely tied to its molecular structure. The compound exhibits a melting point that is consistent with other thiophene derivatives, reflecting its aromatic stability. Its solubility in common organic solvents is moderate, making it suitable for use in solution-based reactions. Recent spectroscopic studies have provided insights into its electronic transitions, which are influenced by the conjugation within the thiophene rings and the electron-donating effects of the methyl group. These findings have implications for its potential use in light-harvesting materials and sensors.

In terms of applications, (3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol has shown promise in several areas. In materials science, it has been investigated as a component in organic semiconductors due to its ability to participate in π–π interactions, which are crucial for charge transport in such materials. Additionally, its reactivity under specific conditions makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

Recent research has also focused on understanding the biological activity of (3-Methylthiophen-2-yl)-Thiophen-3-ylmethanol. Studies have explored its potential as an antioxidant and its ability to modulate cellular pathways involved in inflammation and oxidative stress. These findings suggest that it could serve as a lead compound for developing new therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In conclusion, (3-Methylthiophen-2-yl)-Thiophen-3-yLMethanol, with its CAS number 944684_95_1, represents an intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and an increasing understanding of its properties, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and related fields.